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Compound of Interest

Compound Name: 2-(2-Methoxyphenoxy)ethanol

CAS No.: 18181-71-0

Cat. No.: B092500

Get Quote

Executive Summary & Compound Identity
2-(2-Methoxyphenoxy)ethanol, commonly known as Guaifenesin, is a glyceryl ether used

primarily as an expectorant. Its solubility behavior is critical for the development of immediate-

release syrups and extended-release matrix tablets. The molecule possesses a distinct

amphiphilic character: a lipophilic aromatic ring (guaiacol moiety) and a hydrophilic glycerol

side chain. This dual nature dictates its differential solubility across polar and non-polar

solvents.

IUPAC Name: 3-(2-Methoxyphenoxy)propane-1,2-diol[1]

CAS Number: 93-14-1[1][2]

Molecular Weight: 198.22 g/mol [1][2][3]

Melting Point: 78°C – 82°C

LogP: ~0.98 (indicating moderate lipophilicity)
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Quantitative Solubility Profile
The following data aggregates solubility limits from pharmacopeial standards (USP/JP) and

experimental literature. Solubility is highly temperature-dependent, particularly in aqueous

media where the compound exhibits a sharp increase in solubility near its melting point.

Table 1: Solubility in Common Solvents (at 25°C)

Solvent
Solubility
Classification
(USP/JP)

Approximate Limit
Thermodynamic
Driver

Ethanol (95%) Freely Soluble > 100 mg/mL (1:10)

High dielectric

compatibility; H-

bonding with

hydroxyls.

Propylene Glycol Soluble ~ 67 mg/mL (1:15)

Solvation of the diol

chain; viscosity

effects.

Chloroform Soluble High (Specifics vary)

Interaction with the

aromatic ether moiety.

[4]

Water Sparingly Soluble
14 – 20 mg/mL (1:60

to 1:70)

Limited by the

hydrophobic aromatic

ring despite H-

bonding.

Glycerin Soluble ~ 20 mg/mL (1:50)

Competitive H-

bonding; high

viscosity limits

diffusion.

Benzene Moderately Soluble Moderate
Pi-pi interactions with

the aromatic ring.

Petroleum Ether Insoluble Negligible
Lack of polar

interaction sites.
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Critical Insight: While "sparingly soluble" in water at room temperature, Guaifenesin's aqueous

solubility is endothermic. It increases significantly with temperature, a property often exploited in

"hot-melt" granulation or supersaturated syrup formulations.

Thermodynamic & Mechanistic Analysis
The solubility of Guaifenesin is governed by the balance between the crystal lattice energy

(breaking solute-solute bonds) and the solvation energy (forming solute-solvent bonds).

Molecular Interactions
Hydrophilic Domain: The 1,2-propanediol tail acts as a hydrogen bond donor and acceptor.

This drives solubility in protic solvents like ethanol and water.

Lipophilic Domain: The 2-methoxyphenoxy ring provides significant hydrophobic character. In

water, the "hydrophobic effect" forces water molecules to order around this ring, reducing

entropy and limiting solubility (negative

).

Solvent Matching: Ethanol and Propylene Glycol act as "co-solvents" because they can

interact favorably with both the aromatic ring (dispersion forces) and the diol tail (hydrogen

bonding), bridging the polarity gap.

Hansen Solubility Parameters (HSP)
Theoretical prediction of miscibility can be estimated using HSP values. Guaifenesin has high

polarity (

) and hydrogen bonding (

) components.

Prediction: Solvents with
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values close to Guaifenesin (approx.

) will show maximum solubility. This explains the high solubility in short-chain alcohols
compared to non-polar hydrocarbons.

Experimental Protocols
To ensure data integrity, solubility should be determined using a validated Shake-Flask Method

coupled with HPLC quantification.

Protocol: Equilibrium Solubility Determination
Objective: Accurately determine the saturation solubility of Guaifenesin in a target solvent at a

specific temperature.

Reagents:

Guaifenesin (Reference Standard, >99.8% purity)[2]

Target Solvent (e.g., Water, Ethanol, Buffer pH 6.8)

0.45 µm PTFE Syringe Filters (hydrophilic/hydrophobic compatible)

Workflow Diagram:
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Orbital Shaker (24-48 hrs)

Check for Equilibrium
(Solid must remain)
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Saturated Solution

Dilution
(Mobile Phase)

HPLC Analysis
(UV @ 273 nm)

Click to download full resolution via product page

Figure 1: Standard Shake-Flask Solubility Determination Workflow.

Analytical Method (HPLC-UV)
Quantification must be specific to avoid interference from degradation products.
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Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: Phosphate Buffer (pH 5.0) : Acetonitrile (70:30 v/v).

Note: Adjust ratio based on column retention; Guaifenesin typically elutes early due to

polarity.

Flow Rate: 1.0 mL/min.

Detection: UV Absorbance at 273 nm (Max absorption of the phenoxy ring).

Injection Volume: 10-20 µL.

Validation: Linearity (

), Precision (RSD < 2%).

Formulation Implications
Cosolvency in Syrups
Formulating high-concentration syrups (e.g., 100 mg/5 mL) solely in water is difficult due to the

~20 mg/mL solubility limit.

Strategy: Use a ternary system of Water / Ethanol / Propylene Glycol.

Mechanism: The cosolvents reduce the dielectric constant of the bulk solvent, making it more

favorable for the hydrophobic phenoxy ring.

Extended Release (Matrix Tablets)
In hydrophilic matrices (e.g., HPMC), Guaifenesin's high solubility in gastric fluid (compared to

insoluble drugs) leads to rapid initial release ("burst effect").

Mitigation: High viscosity polymer grades (HPMC K100M) are required to form a robust gel

barrier quickly, retarding the diffusion of the dissolved drug.

Dissolution Logic
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Figure 2: Thermodynamic mechanism of Guaifenesin dissolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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